Cas no 56948-07-3 (4-amino-N-(4,5-dimethoxy-2-nitrophenyl)benzenesulfonamide)

• Product name: 4-amino-N-(4,5-dimethoxy-2-nitrophenyl)benzenesulfonamide
• CAS No: 56948-07-3
• MF: C₁₄H₁₅N₃O₆S
• MW: 353.3504
• CID: 1601184
• PubChem ID: 3044228

4-amino-N-(4,5-dimethoxy-2-nitrophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(4,5-dimethoxy-2-nitrophenyl)benzenesulfonamide
• Sulfanilamide, N(sup 1)-(4,5-dimethoxy-2-nitrophenyl)-
• DTXSID00205492
• 56948-07-3
• Benzenesulfonamide, 4-amino-N-(4,5-dimethoxy-2-nitrophenyl)-

• Inchi： InChI=1S/C14H15N3O6S/c1-22-13-7-11(12(17(18)19)8-14(13)23-2)16-24(20,21)10-5-3-9(15)4-6-10/h3-8,16H,15H2,1-2H3
• InChI Key： DQVYSKZAILWHMC-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C(=C1)NS(=O)(=O)C2=CC=C(C=C2)N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 353.06825
• Monoisotopic Mass: 353.068156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 145

Experimental Properties

• Density: 1.468
• Boiling Point: 576.1°C at 760 mmHg
• Flash Point: 302.2°C
• Refractive Index: 1.636
• PSA: 133.79